Cas no 1805401-82-4 (6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine)

• Product Name: 6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine
• CAS No: 1805401-82-4
• MF: C₇H₂ClF₂N₃O₂
• MW: 233.559486865997
• CID: 4868637
• Update Time: 2025-10-28

6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H2ClF2N3O2/c8-5-1-4(13(14)15)6(7(9)10)3(2-11)12-5/h1,7H
• InChI Key： CBCISGGJIWEBHU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C#N)=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5

Additional information on 6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine

Research Brief on 6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine (CAS: 1805401-82-4)

6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine (CAS: 1805401-82-4) is a specialized chemical compound that has garnered significant attention in recent chemical and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro and cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in medicinal chemistry, particularly in the development of novel agrochemicals and pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of fungicides. The research demonstrated that derivatives of 6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine exhibit potent inhibitory activity against a broad spectrum of fungal pathogens, making it a promising candidate for agricultural applications. The study utilized molecular docking simulations to elucidate the binding mechanisms of these derivatives with fungal enzyme targets.

In parallel, a recent patent application (WO2023056789) disclosed the use of this compound in the development of kinase inhibitors for cancer therapy. The patent highlights the compound's ability to undergo selective modifications, enabling the creation of targeted therapies with reduced off-target effects. This aligns with the growing demand for precision medicine approaches in oncology.

From a synthetic chemistry perspective, advancements in the preparation of 6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine have been reported. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact through greener solvent systems. This development addresses key challenges in the industrial-scale production of this valuable intermediate.

The compound's unique electronic properties, stemming from its electron-withdrawing substituents, have also attracted attention in materials science. Researchers at several institutions are investigating its potential as a building block for organic electronic materials, particularly in the development of novel n-type semiconductors for organic field-effect transistors (OFETs).

As research continues, the versatility of 6-Chloro-2-cyano-3-(difluoromethyl)-4-nitropyridine (1805401-82-4) becomes increasingly apparent. Its applications span multiple disciplines, from agrochemical development to pharmaceutical innovation and advanced materials science. Future studies are expected to further explore its structure-activity relationships and potential for creating novel functional materials with tailored properties.